(Z)-6-((2-methylbenzyl)oxy)-2-((5-methylfuran-2-yl)methylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(5-methylfuran-2-yl)methylidene]-6-[(2-methylphenyl)methoxy]-1-benzofuran-3-one
• InChI: InChI=1S/C22H18O4/c1-14-5-3-4-6-16(14)13-24-17-9-10-19-20(11-17)26-21(22(19)23)12-18-8-7-15(2)25-18/h3-12H,13H2,1-2H3/b21-12-
• InChI Key: CXDPSGLTZGKPHY-MTJSOVHGSA-N
• Canonical SMILES: CC1=CC=CC=C1COC2=CC3=C(C=C2)C(=O)C(=CC4=CC=C(O4)C)O3
• Isomeric SMILES: CC1=CC=CC=C1COC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=C(O4)C)/O3
• Molecular Formula: C22H18O4
• Molecular Weight: 346.4 g/mol

Description

“(Z)-6-((2-methylbenzyl)oxy)-2-((5-methylfuran-2-yl)methylene)benzofuran-3(2H)-one” is a complex organic compound. It contains several functional groups, including a benzyl group, a furan ring, and a benzofuran ring. The benzyl group is a common functional group in organic chemistry, consisting of a phenyl group (a benzene ring) attached to a methylene group.

Scientific Research Applications

Benzofuran Synthesis and Reactions

• Synthesis and Structural Analysis : A study on the synthesis of 3-oxo-2,3-dihydrobenzofuran derivatives demonstrated reactions with ethyl 2-cyano-3-ethoxypropenoate, leading to compounds obtained as a mixture of Z + E isomers. This research highlights methods for synthesizing benzofuran derivatives and analyzing their structures (J. Mérour & F. Cossais, 1991).

• Mechanistic Studies : Investigations into the thermal and photochemical reactions of benzofuran derivatives have provided insights into the mechanisms underlying their isomerization and cyclization reactions. These studies contribute to understanding the chemical behavior of benzofuran compounds under different conditions (J. S. Hastings, H. G. Heller, & K. Salisbury, 1975).

• Benzofuran Derivatives in Coordination Polymers : Research into metal-organic frameworks (MOFs) utilized 4,4'-(H-1,2,4-triazol-1-yl)methylene-dibenzoic acid and secondary bis-imidazole ligands to synthesize new Zn(ii)/Cd(ii)-based MOFs. These frameworks exhibit unique properties, such as CO2 selective uptake, highlighting potential applications in gas storage and separation technologies (Dashuai Zhang et al., 2018).

• Analytical Toxicology of Benzofuran Derivatives : A study focused on the toxicokinetics, phase I and II metabolism, plasma protein binding, and the detectability in urine of novel NBOMe derivatives. Such research is crucial for understanding the pharmacological and toxicological profiles of benzofuran-based compounds, aiding in the development of analytical methods for their detection in biological specimens (Lilian H. J. Richter et al., 2019).